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Compound of Interest

Compound Name: (-)-5-HT2C agonist-3

Cat. No.: B15575202

This guide provides detailed safety and disposal protocols for (-)-5-HT2C agonist-3, a
compound utilized by researchers and scientists in drug development. The following
procedures are designed to ensure the safe handling and disposal of this substance in a
laboratory setting.

Chemical Identification and Hazard Summary

According to the Safety Data Sheet (SDS) for 5-HT2C agonist-3, the compound is not classified
as a hazardous substance or mixture[1]. However, standard laboratory precautions should
always be observed.

Identifier Value Reference
Product Name 5-HT2C agonist-3 [1]
Catalog Number HY-156532 [1]
CAS Number 2104810-18-4 [1]
Molecular Formula C19H23CIFNO2 [1]
o Not a hazardous substance or
Hazard Classification ] [1]
mixture

Disposal Protocol
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Given that (-)-5-HT2C agonist-3 is not classified as hazardous, the following general disposal
procedure should be followed. However, it is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidelines, as local regulations

may vary.
Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn, including safety glasses, gloves, and a lab coat.

o Decontamination: If any surfaces come into contact with the compound, decontaminate them
with a suitable laboratory cleaner.

o Waste Collection:

o Solid Waste: Place any solid (-)-5-HT2C agonist-3, along with any contaminated
consumables (e.g., weigh boats, pipette tips), into a designated, clearly labeled non-
hazardous chemical waste container.

o Liquid Waste: If the compound is in solution, consult your institution's EHS guidelines for
the disposal of non-hazardous chemical solutions. In many cases, small quantities can be
absorbed onto an inert material (e.g., vermiculite) and disposed of as solid waste.

o Container Sealing and Labeling: Securely seal the waste container. Label the container
clearly with the name of the compound and the text "Non-Hazardous Waste."

» Final Disposal: Arrange for the collection of the waste container by your institution's EHS or
hazardous waste management team.

Disposal Decision Workflow

The following diagram illustrates the general decision-making process for the disposal of a
laboratory chemical like (-)-5-HT2C agonist-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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HT2C Agonist-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575202#5-ht2c-agonist-3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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